(2Z)-6-(2-chlorobenzyl)-2-(1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C27H25ClN4O3S
• Molecular Weight: 521.0 g/mol
• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-(1-heptyl-2-oxoindol-3-ylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C27H25ClN4O3S/c1-2-3-4-5-10-15-31-21-14-9-7-12-18(21)22(25(31)34)23-26(35)32-27(36-23)29-24(33)20(30-32)16-17-11-6-8-13-19(17)28/h6-9,11-14H,2-5,10,15-16H2,1H3/b23-22-
• InChI Key: UWQZXDDZTFOZGE-FCQUAONHSA-N
• Isomeric SMILES: CCCCCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(=NC(=O)C(=N4)CC5=CC=CC=C5Cl)S3)/C1=O
• Canonical SMILES: CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=O)C(=N4)CC5=CC=CC=C5Cl)S3)C1=O

Description

(2Z)-6-(2-chlorobenzyl)-2-(1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a complex synthetic organic compound featuring a molecular framework designed for targeted biological activity. Its structure incorporates an indolinone moiety, a scaffold well-known for its role in kinase inhibition, fused to a novel [1,3]thiazolo[3,2-b][1,2,4]triazine-dione system (source on kinase inhibitors) . This specific architecture suggests potential application as a key intermediate or final product in medicinal chemistry programs, particularly in the discovery and development of protein kinase inhibitors for oncology and immunology research. The (Z)-configuration around the exocyclic double bond and the 2-chlorobenzyl substitution are critical for its spatial orientation and binding affinity to specific enzymatic pockets. Researchers utilize this compound to investigate structure-activity relationships (SAR) and to probe intracellular signaling pathways. The presence of the lipophilic heptyl chain may enhance cell membrane permeability, making it a valuable tool for in vitro cellular assays. This product is intended for research and development purposes only by trained professionals. It is not for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Cyclocondensation of 2-Aminothiazoles with Heterocumulenes

A foundational approach involves reacting 2-aminothiazole derivatives with heterocumulenes (e.g., carbodiimides or isocyanates). For example:

• Step 1 : 2-Amino-4-sulfonylthiazole reacts with dimethyl acetylenedicarboxylate (DMAD) in methanol under reflux to form a Michael adduct.

• Step 2 : Base-catalyzed cyclization (e.g., triethylamine) yields the triazine ring.

Key Conditions :

Parameter	Value	Source
Solvent	Methanol
Temperature	Reflux (65–70°C)
Catalyst	Triethylamine
Yield	68–89%

Parameter	Value	Source
Solvent	DMF
Base	K<sub>2</sub>CO<sub>3</sub>
Yield	75–82%

Suzuki-Miyaura Coupling

For halogenated intermediates, palladium-catalyzed cross-coupling is employed:

• Reagents : 2-Chlorobenzylboronic acid, Pd(PPh₃)₄, Na₂CO₃.

• Conditions : Dioxane/H₂O (3:1), 90°C, 8 h.

Incorporation of the 1-Heptyl-2-Oxoindole Moiety

The indole fragment is attached via Knoevenagel condensation or radical alkylation.

Knoevenagel Condensation

• Step 1 : 1-Heptyl-2-oxoindole-3-carbaldehyde is prepared via Vilsmeier-Haack formylation of 1-heptylindolin-2-one.

• Step 2 : Condensation with the thiazolo-triazine core under acidic conditions:

Reaction Setup :

Component	Quantity	Role
Thiazolo-triazine	1.0 equiv	Substrate
Indole aldehyde	1.2 equiv	Electrophile
AcOH	10 mol%	Catalyst
Toluene	Solvent	—

Outcome :

• Yield : 70–78%.

• Stereochemistry : Z-configuration enforced by steric hindrance.

Radical Alkylation

Alternative methods use AIBN-initiated radical reactions for C–H functionalization:

• Reagents : 1-Heptyl-2-oxoindole, AIBN, NBS.

• Conditions : CCl₄, 80°C, 6 h.

Final Assembly and Purification

Sequential Deprotection and Cyclization

Late-stage deprotection of ester groups (if present) is performed using NaOH/EtOH:

• Conditions : 1 M NaOH, ethanol, RT, 2 h.

• Yield : >90%.

Chromatographic Purification

Final purification employs silica gel chromatography with gradients of ethyl acetate/hexane:

Gradient	Ratio (EtOAc:Hexane)	Purity
Initial	1:4	85%
Final	1:1	>98%

Optimization Challenges and Solutions

Regioselectivity in Cyclization

Base-catalyzed reactions favor angular thiazolo[2,3-c]triazines over linear isomers. Computational studies (DFT) guide solvent and base selection to suppress undesired pathways.

Solvent Effects on Yield

Polar aprotic solvents (DMF, DMSO) enhance S_NAr efficiency but may decompose acid-sensitive intermediates. Mixed solvent systems (e.g., DMF/THF) balance reactivity and stability.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield Range
S<sub>N</sub>Ar	High functional group tolerance	Requires electron-deficient core	70–82%
Suzuki Coupling	Mild conditions	Sensitive to boronic acid purity	65–75%
Radical Alkylation	No pre-functionalization	Low stereocontrol	60–68%

Chemical Reactions Analysis

Types of Reactions

(2Z)-6-(2-chlorobenzyl)-2-(1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry

In chemistry, (2Z)-6-(2-chlorobenzyl)-2-(1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is studied for its unique structural properties and potential as a building block for more complex molecules.

Biology

In biological research, this compound may be investigated for its interactions with various biological targets, such as enzymes or receptors, to understand its potential therapeutic effects.

Medicine

In medicine, the compound could be explored for its potential as a drug candidate, particularly if it exhibits activity against specific diseases or conditions.

Industry

In the industrial sector, the compound may be used in the development of new materials or as a precursor in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (2Z)-6-(2-chlorobenzyl)-2-(1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved would depend on the specific biological context in which the compound is studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Core Modifications

The thiazolo-triazine scaffold is shared with the compound "(2Z)-6-Benzyl-2-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione" (). Key differences include:

• Position 6 : 2-Chlorobenzyl (target compound) vs. benzyl (analog). The electron-withdrawing chlorine atom in the target compound may enhance electrophilicity or alter π-π stacking interactions compared to the unsubstituted benzyl group .
• Position 2: 1-Heptyl chain (target) vs. 1-methyl (analog).

Table 1: Substituent Comparison

Compound	Position 6 Substituent	Position 2 Substituent	Molecular Weight (Da)*	Predicted logP*
Target Compound	2-Chlorobenzyl	1-Heptyl	~600	~5.2
Compound	Benzyl	1-Methyl	~450	~3.8

*Estimated based on structural features.

Functional Group Variations

describes a benzodithiazine derivative with a cyano group (C≡N) and chlorine substitution. While structurally distinct, the cyano group’s strong electron-withdrawing effect contrasts with the target compound’s chloro-benzyl group, suggesting divergent electronic profiles and reactivity .

Conformational Analysis and Ring Puckering

The thiazolo-triazine core’s puckering (non-planar distortion) can influence binding to biological targets. defines generalized puckering coordinates (amplitude and phase), which could explain differences in bioactivity between the target compound and analogs. For instance:

• A planar triazine ring may favor π-stacking with aromatic residues, while puckered conformations might enhance van der Waals interactions with hydrophobic pockets .

Physicochemical and Pharmacokinetic Properties

• Solubility : The heptyl chain in the target compound likely reduces aqueous solubility compared to the methyl-substituted analog (), necessitating formulation adjustments for in vivo applications .
• Metabolic Stability: The chlorine atom may slow oxidative metabolism by cytochrome P450 enzymes, increasing plasma half-life relative to non-halogenated analogs .

Q & A

Basic: What are the critical steps for synthesizing this compound with high yield and purity?

Methodological Answer:
The synthesis involves multi-step reactions, including condensation of indole-2,3-dione derivatives with thiazolo-triazine precursors. Key steps include:

• Substituent introduction : Use of 2-chlorobenzyl and heptyl groups via nucleophilic substitution or Friedel-Crafts alkylation under controlled pH and temperature (40–60°C) .
• Cyclization : Employing catalysts like p-toluenesulfonic acid (PTSA) or Lewis acids (e.g., ZnCl₂) to form the thiazolo-triazine core .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) to achieve >95% purity .
  Critical parameters: Reaction time (8–24 hours), anhydrous solvents (DMF, THF), and inert atmosphere (N₂/Ar) to prevent oxidation .

Basic: Which spectroscopic and crystallographic methods are most effective for structural confirmation?

Methodological Answer:

• 1D/2D NMR : Use $^{1}\text{H}$- and $^{13}\text{C}$-NMR to assign proton environments (e.g., indole NH at δ 10–12 ppm) and heterocyclic carbons. 2D techniques (COSY, HSQC) resolve overlapping signals from the thiazolo-triazine core .
• X-ray crystallography : Essential for confirming the (2Z)-configuration and stereochemistry of the benzylidene moiety. Requires single crystals grown via slow evaporation (dichloromethane/methanol) .
• IR spectroscopy : Identify carbonyl stretches (C=O at 1680–1720 cm⁻¹) and C-S bonds (650–750 cm⁻¹) .

Basic: What preliminary assays assess biological activity for this compound?

Methodological Answer:

• Enzyme inhibition : Screen against kinases (e.g., EGFR, VEGFR) using fluorescence-based assays (IC₅₀ determination) .
• Receptor binding : Radioligand displacement assays (e.g., for serotonin or dopamine receptors) with $^{3}\text{H}$-labeled competitors .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at 1–100 µM concentrations .
  Note: Include positive controls (e.g., doxorubicin for cytotoxicity) and validate results with triplicate experiments .

Advanced: How can structure-activity relationship (SAR) studies be designed for analogs?

Methodological Answer:

• Substituent variation : Synthesize derivatives with modified benzyl (e.g., 4-fluoro, 3-methoxy) or heptyl (branched vs. linear) groups to evaluate steric/electronic effects .
• Computational modeling : Use molecular docking (AutoDock Vina) to predict binding affinities to targets like cyclooxygenase-2 (COX-2) .
• Data correlation : Compare IC₅₀ values with Hammett constants (σ) or LogP values to quantify substituent contributions .

Advanced: How to resolve contradictions in reported bioactivity data across studies?

Methodological Answer:

• Assay standardization : Re-evaluate protocols for cell lines (e.g., passage number), enzyme sources (recombinant vs. native), and incubation times .
• Structural analogs : Compare activity of the compound with close derivatives (e.g., 4-chlorobenzyl vs. 2-fluorobenzyl) to identify substituent-specific trends .
• Meta-analysis : Use tools like RevMan to statistically integrate data from multiple studies, accounting for outliers via Grubbs’ test .

Advanced: What computational strategies predict target interactions and binding modes?

Methodological Answer:

• Molecular docking : Dock the compound into ATP-binding pockets (e.g., PDB: 1M17) using Glide or MOE software. Prioritize poses with H-bonds to hinge regions (e.g., Met769 in EGFR) .
• MD simulations : Run 100-ns trajectories (AMBER/CHARMM) to assess stability of ligand-protein complexes. Analyze RMSD and binding free energy (MM-PBSA) .
• Pharmacophore modeling : Identify critical features (e.g., hydrophobic heptyl chain, hydrogen-bond acceptors) using Phase or LigandScout .

Advanced: How does the compound’s stability vary under different experimental conditions?

Methodological Answer:

• Thermal stability : Conduct thermogravimetric analysis (TGA) at 25–300°C. Degradation peaks >200°C suggest robustness in vitro .
• pH sensitivity : Incubate in buffers (pH 2–12) for 24 hours. Monitor decomposition via HPLC; acidic conditions may hydrolyze the triazine ring .
• Light exposure : Test photostability under UV/visible light (ICH Q1B guidelines). Use amber vials if degradation exceeds 10% .

Advanced: What role do specific substituents play in modulating biological activity?

Methodological Answer:

• 2-Chlorobenzyl : Enhances lipophilicity (LogP +0.5) and π-π stacking with aromatic residues (e.g., Phe864 in VEGFR) .
• Heptyl chain : Prolongs half-life in vivo by reducing metabolic clearance (CYP3A4 shielding). Branched chains may improve solubility .
• Indol-3-ylidene : Acts as a Michael acceptor, enabling covalent binding to cysteine thiols in target proteins .